Cas no 112720-39-5 ((R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride)

• Product Name: (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride
• CAS No: 112720-39-5
• MF: C₆H₁₄ClNO₂
• MW: 167.633861064911
• MDL: MFCD07368367
• CID: 62941
• PubChem ID: 42609612
• Update Time: 2025-10-29

(R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride
• D-Tertleucine.HCl
• (R)-2-amino-3,3-dimethylbutanoic acid hydrochlorid
• D-TERT-LEUCINE HYDROCHLORIDE
• D-tert-Leucine.HCL
• CS-0441091
• P845TZL58W
• 112720-39-5
• D-Valine, 3-methyl-, hydrochloride
• AKOS016842477
• (2R)-2-AMINO-3,3-DIMETHYLBUTANOIC ACID HYDROCHLORIDE
• (R)-2-Amino-3,3-dimethylbutanoicacidhydrochloride
• D-Valine, 3-methyl-, hydrochloride (1:1)
• 3-Methyl-D-valine hydrochloride

• MDL： MFCD07368367
• Inchi： 1S/C6H13NO2.ClH/c1-6(2,3)4(7)5(8)9;/h4H,7H2,1-3H3,(H,8,9);1H/t4-;/m0./s1
• InChI Key： OLMBOHVAVKHHTK-WCCKRBBISA-N
• SMILES： Cl.OC([C@@H](C(C)(C)C)N)=O

Computed Properties

• Exact Mass: 167.07100
• Monoisotopic Mass: 167.071
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 115
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3A^2

Experimental Properties

• Color/Form: No data avaiable
• Melting Point: >300°C
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 63.32000
• LogP: 1.94670
• Vapor Pressure: No data available

(R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride

Recent Advances in the Application of (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride (CAS: 112720-39-5) in Chemical Biology and Pharmaceutical Research

(R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride (CAS: 112720-39-5) is a chiral amino acid derivative that has garnered significant attention in recent years due to its potential applications in drug discovery and chemical biology. This compound, characterized by its unique steric hindrance and chiral center, has been explored as a building block for peptide synthesis, a modulator for enzyme activity, and a precursor for novel therapeutic agents. Recent studies have shed light on its role in enhancing the stability and bioavailability of peptide-based drugs, as well as its utility in the design of enzyme inhibitors.

One of the most notable advancements involves the incorporation of (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride into peptide backbones to improve metabolic stability. Researchers have demonstrated that the bulky dimethyl groups at the β-position significantly reduce susceptibility to proteolytic degradation, making it an attractive candidate for the development of orally bioavailable peptide therapeutics. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the synthesis of cyclic peptides targeting G-protein-coupled receptors (GPCRs), where it contributed to enhanced binding affinity and prolonged half-life in vivo.

In addition to its applications in peptide engineering, (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride has shown promise in the field of enzyme inhibition. A recent investigation published in ACS Chemical Biology revealed its efficacy as a competitive inhibitor of D-amino acid oxidase (DAAO), an enzyme implicated in neurodegenerative disorders. The study utilized X-ray crystallography to elucidate the binding interactions between the compound and the active site of DAAO, providing a structural basis for the design of more potent inhibitors. These findings open new avenues for the treatment of conditions such as schizophrenia and Parkinson's disease.

Furthermore, the compound's role in asymmetric synthesis has been explored in several cutting-edge studies. Its chiral structure serves as a valuable template for the construction of complex molecules with high enantiomeric purity. A 2024 report in Organic Letters detailed its use as a chiral auxiliary in the synthesis of β-lactam antibiotics, where it facilitated the formation of key intermediates with excellent stereocontrol. This application underscores its versatility in medicinal chemistry and its potential to streamline the production of enantiomerically pure pharmaceuticals.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride. Recent efforts have focused on optimizing catalytic asymmetric routes to improve yield and reduce production costs. A study in Advanced Synthesis & Catalysis (2023) presented a novel enzymatic resolution method that achieved >99% enantiomeric excess, offering a more sustainable alternative to traditional chemical synthesis. Such innovations are critical for enabling broader adoption of this compound in industrial and pharmaceutical settings.

In conclusion, (R)-2-Amino-3,3-dimethylbutanoic acid hydrochloride (CAS: 112720-39-5) continues to emerge as a multifaceted tool in chemical biology and drug discovery. Its unique structural features and diverse applications position it as a valuable asset for researchers aiming to develop next-generation therapeutics. Future research directions may include exploring its potential in targeted drug delivery systems and its interactions with other biologically relevant molecules. As synthetic methodologies advance and our understanding of its biological roles deepens, this compound is poised to play an increasingly important role in addressing unmet medical needs.